Cas no 40480-38-4 (1,10-phenanthroline-2-carbothioamide)

• Product Name: 1,10-phenanthroline-2-carbothioamide
• CAS No: 40480-38-4
• MF: C₁₃H₉N₃S
• MW: 239.295660734177
• CID: 925817
• PubChem ID: 1240086
• Update Time: 2025-04-19

1,10-phenanthroline-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1,10-phenanthroline-2-carbothioamide
• DTXSID40361288
• CHEMBL278030
• NSC242688
• NSC-242688
• 40480-38-4

• Inchi： 1S/C13H9N3S/c14-13(17)10-6-5-9-4-3-8-2-1-7-15-11(8)12(9)16-10/h1-7H,(H2,14,17)
• InChI Key： OFPHBEVWFMGZGU-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=C2C=CC3=CC=CN=C3C2=N1)N

Computed Properties

• Exact Mass: 239.05171847g/mol
• Monoisotopic Mass: 239.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.9Ų